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Compound of Interest

Cat. No.: B1235182

Compound Name: 17-Hydroxyoleic acid

Get Quote

Chemical Identity & Verification

Before initiating disposal, verify the chemical identity to ensure this protocol applies. 17-

Hydroxyoleic acid is a hydroxylated unsaturated fatty acid, often used as a biomarker or

intermediate in lipid metabolism research. It shares physicochemical properties with other long-

chain hydroxy fatty acids (e.g., Ricinoleic acid).

Parameter

Specification

Chemical Name

17-Hydroxy-cis-9-octadecenoic acid

Synonyms 17-Hydroxyoleic acid; 17-OH-18:1
Molecular Formula C1s8H3403
Molecular Weight 298.46 g/mol

Physical State

Viscous oil or low-melting solid (depending on

purity/temperature)

Solubility

Insoluble in water; Soluble in ethanol, DMSO,
chloroform, dichloromethane
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Safety & Hazard Assessment (Pre-Disposal)

While long-chain fatty acids are generally low in acute toxicity, they must be handled as
chemical waste to prevent environmental contamination and plumbing damage.

GHS Classification (Extrapolated from Class)

o Skin Irritation: Category 2 (Causes skin irritation).
o Eye Irritation: Category 2A (Causes serious eye irritation).

e Environmental Hazard: High Biological Oxygen Demand (BOD). Do not discharge into
drains.

Required Personal Protective Equipment (PPE)[3]

o Eye Protection: Chemical splash goggles (ANSI Z87.1 compliant).

o Hand Protection: Nitrile gloves (minimum thickness 0.11 mm). Standard latex is generally
acceptable for incidental contact but nitrile provides better resistance to organic solvents
used in solutions.

o Skin Protection: Standard laboratory coat.

Waste Classification & Segregation

Proper segregation is the cornerstone of safe disposal. 17-Hydroxyoleic acid is not typically
listed as an RCRA P-list or U-list hazardous waste by the US EPA, but it is regulated as Non-
Halogenated Organic Chemical Waste.

Segregation Logic

o Do NOT mix with: Strong oxidizers (e.g., Nitric acid, Perchloric acid) or strong bases.

e Do NOT pour down the sink: Fatty acids solidify in cool pipes, causing severe clogs
(fatbergs) and disrupting wastewater treatment bacterial beds.

Decision Tree: Disposal Workflow
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The following diagram outlines the logical flow for disposing of 17-Hydroxyoleic acid in
various forms.

Waste Generation:
17-Hydroxyoleic Acid

What is the physical form?

Neat Substance Liquid Solution Solid Debris

Pure Solid / Oll Dissolved in Solvent Contaminated Solids
(Expired or Surplus) (Reaction mix, HPLC waste) (Gloves, Wipes, Vials)

Dissolve in solvent OR
pack as solid waste

Container C:
Solid Chemical Waste
(Double-bagged)

Solvent Type? Container D:

Chemically Contaminated Debris

No Halogens

Container A: Container B:

Non-Halogenated Organic Waste Halogenated Organic Waste
(e.g., Ethanol, DMSO) (e.g., DCM, Chloroform)
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Figure 1: Decision matrix for segregating 17-Hydroxyoleic acid waste streams based on
physical state and solvent compaosition.

Step-by-Step Disposal Protocols
Scenario A: Pure Substance (Expired or Surplus)

Obijective: Dispose of a vial of pure 17-Hydroxyoleic acid (oil or solid).

o Container Selection: Use a chemically compatible container (HDPE or Glass) with a screw-
top lid.

e Transfer:

o If Solid: Transfer the solid directly into the waste container labeled "Solid Chemical
Waste."

o If Viscous Oil: You may dissolve the oil in a small amount of non-halogenated solvent (e.g.,
Ethanol or Acetone) to facilitate transfer. Pour the resulting solution into the "Non-
Halogenated Organic Waste" carboy.

e Labeling: Affix a hazardous waste tag.

o Constituents: "17-Hydroxyoleic acid"” (if solid) or "Ethanol, 17-Hydroxyoleic acid" (if
dissolved).

o Hazard Checkbox: Check "Irritant" and "Flammable" (if solvent added).

Scenario B: Solutions (HPLC Waste /| Reaction Mixtures)

Objective: Dispose of a reaction mixture containing 17-Hydroxyoleic acid dissolved in
Dichloromethane (DCM).

« |dentify Solvent Base: Since DCM is a halogenated solvent, this entire mixture must go into
the Halogenated waste stream.

e Segregation: Do not mix with non-halogenated waste (e.g., Acetone/Methanol waste) if your
facility requires separation to reduce disposal costs.
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e Pouring: Pour into the "Halogenated Organic Waste" carboy. Use a funnel to prevent spills.

e Logging: Record the approximate volume and concentration on the waste log sheet attached
to the container.

Scenario C: Spills (Small Scale < 500 mL)

Objective: Clean up a benchtop spill of 17-Hydroxyoleic acid.

Secure Area: Alert nearby personnel.
e PPE: Ensure gloves and goggles are on.

o Containment: Surround the spill with absorbent pads or a ring of vermiculite to prevent
spreading.

o Cleanup:
o Absorb the bulk liquid with paper towels or absorbent pads.

o Clean the surface with soap and warm water (detergent is necessary to emulsify the fatty
acid) followed by an ethanol wipe to remove oily residue.

e Disposal: Place all contaminated wipes and gloves into a clear plastic bag, seal it, and place
it in the "Chemically Contaminated Debris" bin.

Technical Data Summary

The following table summarizes the key properties dictating the disposal strategy.
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Property Value Disposal Implication

CRITICAL: Will separate in
Water Solubility Negligible (< 1 mg/L) water traps. Never pour down
drains.

Combustible. Store away from

Flash Point > 110°C (Estimated) )
heat sources in waste storage.
Can be stored with general
Reactivity Stable organic waste. Avoid strong
oxidizers.
High BOD load if released to
Biodegradability High environment; strictly prohibited
from sewer disposal.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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